Cas no 610275-54-2 (Methyl 2-(2-chloroacetamido)-4-(3,4-dimethylphenyl)thiophene-3-carboxylate)

• Product Name: Methyl 2-(2-chloroacetamido)-4-(3,4-dimethylphenyl)thiophene-3-carboxylate
• CAS No: 610275-54-2
• MF: C₁₆H₁₆ClNO₃S
• MW: 337.821142196655
• CID: 4715581
• Update Time: 2025-06-09

Methyl 2-(2-chloroacetamido)-4-(3,4-dimethylphenyl)thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(2-chloroacetamido)-4-(3,4-dimethylphenyl)thiophene-3-carboxylate
• Methyl 2-[(2-chloroacetyl)amino]-4-(3,4-dimethylphenyl)thiophene-3-carboxylate
• Methyl 2-(2-chloroacetamido)-4-(3,4-dimethylphenyl)thiophene-3-carboxylate

• Inchi： 1S/C16H16ClNO3S/c1-9-4-5-11(6-10(9)2)12-8-22-15(18-13(19)7-17)14(12)16(20)21-3/h4-6,8H,7H2,1-3H3,(H,18,19)
• InChI Key： XOXVKNMLSKDXEM-UHFFFAOYSA-N
• SMILES： ClCC(NC1=C(C(=O)OC)C(=CS1)C1=CC=C(C)C(C)=C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 420
• Topological Polar Surface Area: 83.6

Additional information on Methyl 2-(2-chloroacetamido)-4-(3,4-dimethylphenyl)thiophene-3-carboxylate

Methyl 2-(2-chloroacetamido)-4-(3,4-dimethylphenyl)thiophene-3-carboxylate: A Comprehensive Overview

Methyl 2-(2-chloroacetamido)-4-(3,4-dimethylphenyl)thiophene-3-carboxylate (CAS No. 610275-54-2) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiophene derivatives, a class of molecules known for their diverse biological activities and potential therapeutic applications. The structural features of this compound, particularly the presence of a chloroacetamide moiety and a dimethylphenyl group, contribute to its unique chemical properties and biological interactions.

The synthesis and characterization of Methyl 2-(2-chloroacetamido)-4-(3,4-dimethylphenyl)thiophene-3-carboxylate involve meticulous chemical transformations that highlight the expertise required in organic synthesis. The thiophene core, a five-membered heterocyclic ring containing sulfur, is a key structural element that influences the compound's reactivity and biological activity. The chloroacetamide group introduces a polar and reactive site, which can participate in various chemical reactions, including nucleophilic substitutions and condensation reactions. Additionally, the dimethylphenyl group enhances the lipophilicity of the molecule, potentially improving its membrane permeability and bioavailability.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of Methyl 2-(2-chloroacetamido)-4-(3,4-dimethylphenyl)thiophene-3-carboxylate with greater accuracy. Molecular docking studies have shown that this compound can interact with several biological targets, including enzymes and receptors involved in inflammatory pathways. These interactions suggest that the compound may have therapeutic potential in conditions such as arthritis and other inflammatory disorders. Furthermore, the structural similarity of this compound to known bioactive molecules has prompted investigations into its possible role as a lead compound for drug development.

In vitro studies have been conducted to evaluate the pharmacological properties of Methyl 2-(2-chloroacetamido)-4-(3,4-dimethylphenyl)thiophene-3-carboxylate. These studies have revealed promising results regarding its anti-inflammatory and analgesic effects. The chloroacetamide moiety appears to be crucial for these activities, as evidenced by the observed dose-dependent reduction in inflammatory markers in cell culture models. Additionally, the dimethylphenyl group seems to contribute to the compound's stability and solubility, which are important factors for drug formulation and delivery.

The potential therapeutic applications of Methyl 2-(2-chloroacetamido)-4-(3,4-dimethylphenyl)thiophene-3-carboxylate extend beyond anti-inflammatory effects. Preliminary research has suggested that this compound may also exhibit antioxidant properties, which could be beneficial in protecting against oxidative stress-related diseases such as neurodegenerative disorders. The thiophene core is known to be involved in various redox reactions, making it a promising candidate for developing antioxidants. Further investigation into these properties could open new avenues for therapeutic intervention.

The synthesis of Methyl 2-(2-chloroacetamido)-4-(3,4-dimethylphenyl)thiophene-3-carboxylate involves multiple steps that require careful optimization to ensure high yield and purity. Key synthetic steps include the condensation of 2-chloroacetonitrile with thioanisole to form the thiophene derivative, followed by reaction with methyl acetoacetate to introduce the carboxylic acid group. The introduction of the chloroacetamide moiety is achieved through nucleophilic substitution reactions using appropriate amine derivatives. Each step must be carefully monitored using analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) to ensure the desired product formation.

The pharmacokinetic profile of Methyl 2-(2-chloroacetamido)-4-(3,4-dimethylphenyl)thiophene-3-carboxylate is an important consideration for its potential clinical use. Studies have indicated that this compound exhibits moderate bioavailability following oral administration in animal models. The presence of the dimethylphenyl group enhances its solubility in lipids, facilitating absorption across biological membranes. However, further research is needed to optimize its pharmacokinetic properties and minimize any potential side effects.

The future directions for research on Methyl 2-(2-chloroacetamido)-4-(3,4-dimethylphenyl)thiophene-3-carboxylate include exploring its mechanism of action in greater detail. Understanding how this compound interacts with biological targets at the molecular level will provide valuable insights into its therapeutic potential and help guide future drug design efforts. Additionally, preclinical studies are necessary to assess its safety profile and efficacy in vivo before moving towards clinical trials.

In conclusion, Methyl 2-(2-chloroacetamido)-4-(3,4-dimethylphenyl)thiophene-3-carboxylate (CAS No. 610275-54-2) is a structurally complex organic compound with promising biological activities. Its synthesis involves sophisticated chemical transformations that highlight the importance of expertise in organic chemistry. Preliminary studies suggest potential therapeutic applications in anti-inflammatory and antioxidant contexts, making it an attractive candidate for further research and development.